Cas no 2228964-06-3 (2-bromo-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-bromo-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2228964-06-3
• MF: C₉H₁₄BrClN₂O
• MW: 281.577260494232
• CID: 5850145
• PubChem ID: 165680149
• Update Time: 2025-07-10

2-bromo-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• 2-bromo-1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1924980
• 2228964-06-3

• Inchi： 1S/C9H14BrClN2O/c1-5(2)8-7(6(14)4-10)9(11)13(3)12-8/h5-6,14H,4H2,1-3H3
• InChI Key： DVLHMUAGLDJEHB-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(N(C)N=C1C(C)C)Cl)O

Computed Properties

• Exact Mass: 279.99780g/mol
• Monoisotopic Mass: 279.99780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Additional information on 2-bromo-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

Comprehensive Overview of 2-Bromo-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS No. 2228964-06-3)

The compound 2-bromo-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS No. 2228964-06-3) is a specialized organic molecule with a unique structural framework. Its pyrazole core, substituted with bromo, chloro, and isopropyl groups, makes it a subject of interest in modern chemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both halogenated and hydroxyl functional groups enhances its reactivity, enabling diverse synthetic pathways.

In recent years, the demand for halogenated pyrazole derivatives has surged due to their role in drug discovery and development. Researchers are particularly intrigued by the bioactivity of such compounds, as they often exhibit antimicrobial, anti-inflammatory, or anticancer properties. The 2-bromo-1-5-chloro substitution pattern in this molecule is noteworthy because it mimics motifs found in several FDA-approved drugs. For instance, similar structures are explored in the context of kinase inhibitors, a hot topic in oncology research. This aligns with the growing trend of personalized medicine and targeted therapies.

The synthetic route to 2-bromo-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol often involves multi-step reactions, including halogenation, alkylation, and hydroxylation. Chemists optimize these processes to improve yield and purity, addressing challenges like regioselectivity and steric hindrance. Advanced techniques such as microwave-assisted synthesis and catalysis are increasingly applied to streamline production. These innovations resonate with the broader scientific community's focus on green chemistry and sustainable practices.

From an industrial perspective, this compound's potential extends beyond pharmaceuticals. Its structural features make it a candidate for agrochemical intermediates, where halogenated heterocycles are valued for their pest-control properties. The 1-methyl-3-(propan-2-yl) moiety, in particular, is reminiscent of active ingredients in herbicides and fungicides. This connection is timely, as the agrochemical sector seeks eco-friendly alternatives to traditional pesticides, driven by global concerns over food security and environmental impact.

Analytical characterization of CAS No. 2228964-06-3 typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's identity and purity, which are critical for regulatory compliance and reproducibility. The rise of AI-driven drug design has also sparked interest in computational studies of such molecules, leveraging molecular docking and QSAR modeling to predict their behavior in biological systems.

In summary, 2-bromo-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol represents a versatile scaffold with significant academic and industrial relevance. Its study contributes to advancing knowledge in medicinal chemistry, catalysis, and sustainable synthesis, aligning with contemporary scientific priorities. As research continues, this compound may unlock new opportunities in drug development and material innovation, reinforcing its importance in the chemical sciences.